Cas no 62380-57-8 (2-Benzofuranacetonitrile, 3-methyl-5-phenyl-)

• Product Name: 2-Benzofuranacetonitrile, 3-methyl-5-phenyl-
• CAS No: 62380-57-8
• MF: C₁₇H₁₃NO
• MW: 247.291224241257
• CID: 447051
• PubChem ID: 71387002
• Update Time: 2025-04-19

2-Benzofuranacetonitrile, 3-methyl-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Benzofuranacetonitrile, 3-methyl-5-phenyl-
• 2-(3-methyl-5-phenyl-2-benzofuran-1-yl)acetonitrile
• 62380-57-8
• DTXSID70809143
• (3-Methyl-5-phenyl-2-benzofuran-1-yl)acetonitrile

• Inchi： 1S/C17H13NO/c1-12-16-11-14(13-5-3-2-4-6-13)7-8-15(16)17(19-12)9-10-18/h2-8,11H,9H2,1H3
• InChI Key： DQDISFMGPOVULK-UHFFFAOYSA-N
• SMILES： O1C(C)=C2C=C(C3C=CC=CC=3)C=CC2=C1CC#N

Computed Properties

• Exact Mass: 247.09979
• Monoisotopic Mass: 247.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 36.9Ų

Experimental Properties

• PSA: 36.93